Manganese(IV) telluride

• IUPAC Name: bis(tellanylidene)manganese
• InChI: InChI=1S/Mn.2Te
• InChI Key: KDJKBQYOEWVJGP-UHFFFAOYSA-N
• Canonical SMILES: [Mn](=[Te])=[Te]
• Molecular Formula: MnTe2
• Molecular Weight: 310.1 g/mol
• CAS No.: 12032-89-2

Description

Manganese(IV) telluride, also known as manganese telluride, is a compound composed of manganese and tellurium. It is represented by the chemical formula MnTe2. This compound is known for its unique magnetic and electronic properties, making it a subject of interest in various scientific research fields.

Scientific Research Applications

Manganese(IV) telluride has a wide range of scientific research applications due to its unique properties. It is used in the development of high-performance supercapacitors, where it is combined with graphene oxide to enhance electrochemical performance . Additionally, it is studied for its magnetic properties, making it a potential candidate for memory devices, sensors, and biomedical applications . The compound’s ability to undergo various chemical reactions also makes it useful in catalysis and other chemical processes.

Safety and Hazards

Manganese(IV) telluride is harmful if swallowed or inhaled. It is advised to avoid dust formation, ingestion, and inhalation. Personal protective equipment including face protection should be worn when handling this compound.

Mechanism of Action

Target of Action

Manganese(IV) telluride (MnTe2) is primarily targeted for use in energy storage systems, specifically supercapacitors . It has also been synthesized into two-dimensional (2D) structures for potential applications in memory devices, sensors, and biomedical devices .

Mode of Action

This compound interacts with its targets through a variety of mechanisms. In energy storage systems, MnTe2 is incorporated into graphene oxide sheets, facilitating electron transfer and augmenting the active electrochemical surface area . This enhances the electrochemical capabilities of the resulting nanocomposite, MnTe/GO . In 2D structures, MnTe2 exhibits a change from antiferromagnetic to paramagnetic behavior, which is attributed to an unbalanced spin population .

Biochemical Pathways

Manganese, a component of mnte2, is known to mediate biochemical pathways that include photosynthesis . It also serves as a reactive intermediate in the breakdown of organic molecules

Pharmacokinetics

It’s worth noting that manganese, a component of mnte2, is known to cross the blood-brain barrier

Result of Action

The primary result of MnTe2’s action is its exceptional performance in energy storage systems. The MnTe/GO nanocomposite exhibits a heightened specific capacity of 2203 F g−1 at a current density of 2 A g−1, demonstrating an impressive retention rate of 99% over 2000 cycles . This highlights its superior stability and its potential as a material for next-generation, high-performance supercapacitor applications .

Action Environment

The action of MnTe2 can be influenced by various environmental factors. For instance, the synthesis of MnTe2 involves a hydrothermal process, suggesting that temperature and pressure could impact its formation . Additionally, the magnetic behavior of 2D MnTe flakes can be influenced by temperature . .

Biochemical Analysis

Biochemical Properties

For instance, manganese (II) and its derivatives are known for their good biodegradability, biocompatibility, low toxicity, high spin numbers, and long electron relaxation times .

Molecular Mechanism

Manganese in other forms is known to interact with biomolecules and can influence gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, Manganese(IV) telluride has been used in the fabrication of nanostructures for energy storage systems . The stability and degradation of these structures over time are important factors in their performance.

Metabolic Pathways

Manganese in other forms is known to interact with various enzymes and cofactors .

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese(IV) telluride can be synthesized through several methods, including hydrothermal synthesis, chemical vapor deposition, and solid-state reactions. One common method involves the hydrothermal synthesis where manganese chloride dihydrate and tellurium powder are dissolved in a potassium hydroxide solution and heated under specific conditions . Another method involves the melting of manganese and tellurium followed by liquid phase exfoliation to obtain two-dimensional manganese telluride .

Industrial Production Methods: Industrial production of this compound typically involves solid-state reactions in sealed environments to prevent contamination. The reaction involves heating manganese and tellurium in a controlled atmosphere to form the desired compound.

Chemical Reactions Analysis

Types of Reactions: Manganese(IV) telluride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. It is known to react with strong oxidizing agents and can be reduced under specific conditions.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include potassium hydroxide, manganese chloride, and tellurium powder. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired products are formed .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, in oxidation reactions, manganese oxides and tellurium oxides may be formed, while reduction reactions may yield elemental manganese and tellurium .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to manganese(IV) telluride include other metal tellurides such as cadmium telluride, zinc telluride, and mercury telluride. These compounds share some common properties but also have distinct differences.

Uniqueness: this compound is unique due to its combination of magnetic and electronic properties, which are not commonly found in other tellurides. Its ability to form two-dimensional structures and its high electrochemical performance make it a standout material for various applications .